Cas no 88539-74-6 (Phosphine oxide, trioctyl-, dihydrate)

• Product Name: Phosphine oxide, trioctyl-, dihydrate
• CAS No: 88539-74-6
• MF: C₂₄H₅₅O₃P
• MW: 422.665469408035
• CID: 629412
• PubChem ID: 71318605
• Update Time: 2025-04-19

Phosphine oxide, trioctyl-, dihydrate Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, trioctyl-, dihydrate
• 1-dioctylphosphoryloctane,dihydrate
• 88539-74-6
• DTXSID60748698
• Trioctyl(oxo)-lambda~5~-phosphane--water (1/2)

• Inchi： 1S/C24H51OP.2H2O/c1-4-7-10-13-16-19-22-26(25,23-20-17-14-11-8-5-2)24-21-18-15-12-9-6-3;;/h4-24H2,1-3H3;2*1H2
• InChI Key： XFJUEDDRLVRZMA-UHFFFAOYSA-N
• SMILES： P(CCCCCCCC)(CCCCCCCC)(CCCCCCCC)=O.O.O

Computed Properties

• Exact Mass: 422.38888261g/mol
• Monoisotopic Mass: 422.38888261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 21
• Complexity: 266
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19.1Ų